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An In-Depth Technical Guide to the Dichotomous Functions of Full-Length ACTH (1-39) and its

C-Terminal Fragment, ACTH (18-39)

Abstract
Pro-opiomelanocortin (POMC) is a remarkable prohormone, yielding a diverse array of

bioactive peptides through tissue-specific post-translational processing. Among the most critical

of these are Adrenocorticotropic Hormone (ACTH) and its cleavage products. While full-length

ACTH (1-39) is universally recognized as the principal regulator of glucocorticoid synthesis in

the adrenal cortex, its C-terminal fragment, ACTH (18-39), also known as Corticotropin-Like

Intermediate Lobe Peptide (CLIP), exhibits a distinct and often counter-regulatory functional

profile. This technical guide provides an in-depth exploration of the molecular mechanisms,

signaling pathways, and physiological roles of both peptides. We will dissect their differential

receptor interactions, downstream effects, and provide validated experimental protocols for

their characterization, offering a comprehensive resource for researchers in endocrinology,

pharmacology, and drug development.

Introduction: The POMC Prohormone and the
Genesis of Two Peptides
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The story of ACTH begins with the POMC gene. This single gene encodes a large precursor

protein that undergoes proteolytic cleavage by prohormone convertases (PCs) to generate

multiple, functionally distinct peptides. The specific peptides produced depend on the tissue-

specific expression of these convertases.

In the anterior pituitary, Prohormone Convertase 1 (PC1) is dominant. It cleaves POMC to

yield ACTH (1-39), β-lipotropin, and several other peptides. This is the primary source of

circulating, steroidogenic ACTH.

In the intermediate lobe of the pituitary and in the brain, Prohormone Convertase 2 (PC2) is

highly expressed. PC2 further cleaves ACTH (1-39) into α-melanocyte-stimulating hormone

(α-MSH) and ACTH (18-39), or CLIP.

This differential processing is the fundamental reason for the distinct physiological availability

and function of ACTH (1-39) versus its fragment, ACTH (18-39).

The Canonical Activator: Full-Length ACTH (1-39)
The function of full-length ACTH is central to the hypothalamic-pituitary-adrenal (HPA) axis and

the mammalian stress response. Its primary role is the stimulation of glucocorticoid (cortisol in

humans, corticosterone in rodents) synthesis and secretion from the zona fasciculata of the

adrenal cortex.

Receptor Interaction and Signaling Cascade
The biological actions of ACTH (1-39) are mediated exclusively through the Melanocortin 2

Receptor (MC2R), a G-protein coupled receptor (GPCR). A critical and unique feature of this

interaction is its absolute dependence on a small transmembrane accessory protein, the

Melanocortin Receptor 2 Accessory Protein (MRAP). MRAP is essential for the correct

trafficking of MC2R to the cell surface and for the binding of ACTH to the receptor.

Upon binding of ACTH (1-39) to the MC2R-MRAP complex, the following cascade is initiated:

Conformational Change: The receptor undergoes a conformational change, activating its

associated heterotrimeric G-protein, Gαs.
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Adenylate Cyclase Activation: The activated Gαs subunit stimulates adenylate cyclase,

which converts ATP into the second messenger, cyclic adenosine monophosphate (cAMP).

PKA Activation: Elevated intracellular cAMP levels activate Protein Kinase A (PKA).

Steroidogenesis Cascade: PKA phosphorylates a host of downstream targets, culminating in

two major outcomes:

Acute Response: Phosphorylation of Steroidogenic Acute Regulatory Protein (StAR),

which facilitates the transport of cholesterol—the precursor for all steroid hormones—from

the outer to the inner mitochondrial membrane. This is the rate-limiting step in

steroidogenesis.

Chronic Response: Increased transcription of genes encoding steroidogenic enzymes,

such as CYP11A1 (cholesterol side-chain cleavage enzyme).
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Caption: Canonical signaling pathway of full-length ACTH (1-39) via the MC2R.
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The Enigmatic Counterpart: ACTH (18-39) / CLIP
Corticotropin-Like Intermediate Lobe Peptide (CLIP) represents the C-terminal 22 amino acids

of ACTH. Devoid of the N-terminal sequence required for MC2R activation, its physiological

role is markedly different and has been a subject of considerable investigation. It is primarily

considered a modulator of pancreatic and adrenal function, often with effects that oppose those

of glucocorticoids.

Proposed Functions and Mechanisms
Unlike its parent molecule, CLIP does not have a single, well-defined receptor. Its effects are

likely mediated through various receptors, possibly including other melanocortin receptor

subtypes or yet-to-be-identified targets.

Pancreatic β-Cell Modulation: A primary proposed role for CLIP is the potentiation of

glucose-stimulated insulin secretion from pancreatic β-cells. This action is particularly

interesting as it directly counteracts the hyperglycemic effects of cortisol, the production of

which is stimulated by full-length ACTH. This suggests a finely-tuned feedback system where

the by-product of ACTH cleavage helps manage the metabolic consequences of the HPA

axis activation. The precise receptor and signaling mechanism on β-cells remain an active

area of research.

Adrenal Zona Glomerulosa Function: Some evidence suggests that CLIP may influence the

adrenal cortex, but not in the same manner as ACTH (1-39). It has been reported to inhibit

the proliferation of adrenal cells and may modulate aldosterone secretion from the zona

glomerulosa, though these findings require further validation.

Central Nervous System Effects: As CLIP is produced in the brain, it is hypothesized to have

neuromodulatory roles. Studies have implicated it in the regulation of sleep cycles and

learning, though the mechanisms are not well understood.

Comparative Functional Analysis: ACTH (1-39) vs.
ACTH (18-39)
The functional divergence of these two peptides originating from the same precursor is a

classic example of peptide hormone economy.
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Feature Full-Length ACTH (1-39) ACTH (18-39) / CLIP

Primary Source Anterior Pituitary Intermediate Pituitary, Brain

Primary Target
Adrenal Cortex (Zona

Fasciculata)
Pancreatic β-cells, CNS

Primary Receptor
Melanocortin 2 Receptor

(MC2R)

Not definitively identified;

pleiotropic

Accessory Protein Requires MRAP for function
Not known to require an

accessory protein

Signaling Pathway
Gs -> Adenylate Cyclase ->

cAMP -> PKA

Diverse; may involve Ca2+

influx in β-cells

Primary Function
Stimulation of Glucocorticoid

Synthesis

Potentiation of Insulin

Secretion

Metabolic Effect Catabolic (via cortisol) Anabolic (via insulin)

Experimental Methodologies for Functional
Characterization
To dissect the distinct functions of ACTH (1-39) and ACTH (18-39), a multi-tiered experimental

approach is required. The following protocols provide a framework for in vitro and in vivo

characterization.

Protocol 1: Competitive Radioligand Binding Assay
This assay determines the binding affinity of each peptide for a specific receptor, in this case,

MC2R.

Objective: To quantify and compare the binding affinity (Ki) of ACTH (1-39) and ACTH (18-39)

to the human MC2R.

Methodology:

Cell Culture: Culture HEK293 cells stably co-expressing human MC2R and MRAP.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 12 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15600366?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Membrane Preparation: Harvest cells, homogenize in a lysis buffer (e.g., 5 mM Tris-HCl, 5

mM MgCl2, pH 7.4), and centrifuge to pellet membranes. Resuspend the membrane pellet in

an assay buffer.

Assay Setup: In a 96-well plate, combine:

Cell membranes (20-40 µg protein/well).

A fixed concentration of a radiolabeled ACTH analogue, such as [125I]-(Tyr2, Nle4, D-

Phe7)-ACTH(1-24).

Increasing concentrations of unlabeled competitor peptide (either ACTH (1-39) or ACTH

(18-39)) ranging from 10^-12 to 10^-6 M.

Incubation: Incubate at room temperature for 2 hours to reach equilibrium.

Harvesting: Rapidly filter the reaction mixture through a glass fiber filter plate to separate

bound from free radioligand. Wash filters with ice-cold buffer.

Quantification: Measure the radioactivity retained on the filters using a gamma counter.

Data Analysis: Plot the percentage of specific binding against the log concentration of the

competitor. Use non-linear regression (one-site fit) to calculate the IC50, which can then be

converted to the inhibition constant (Ki) using the Cheng-Prusoff equation.

Expected Outcome: ACTH (1-39) will show high-affinity binding (low nM Ki), while ACTH (18-

39) will show no significant displacement of the radioligand, confirming its inability to bind

MC2R.
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Caption: Workflow for a competitive radioligand binding assay.

Protocol 2: cAMP Second Messenger Functional Assay
This assay measures the functional consequence of receptor activation.

Objective: To measure the ability of ACTH (1-39) and ACTH (18-39) to stimulate cAMP

production in MC2R-expressing cells.
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Methodology:

Cell Culture: Seed HEK293 cells co-expressing MC2R and MRAP in a 96-well plate and

grow to near confluence.

Pre-treatment: Wash cells and pre-incubate with a phosphodiesterase (PDE) inhibitor like

IBMX (3-isobutyl-1-methylxanthine) for 30 minutes to prevent cAMP degradation.

Stimulation: Add varying concentrations of ACTH (1-39) or ACTH (18-39) (e.g., 10^-12 to

10^-6 M) to the wells. Include a forskolin-treated well as a positive control.

Incubation: Incubate at 37°C for 15-30 minutes.

Lysis & Detection: Lyse the cells and measure intracellular cAMP levels using a commercial

kit, typically based on HTRF (Homogeneous Time-Resolved Fluorescence) or ELISA.

Data Analysis: Plot the cAMP response against the log concentration of the peptide. Use

non-linear regression (log(agonist) vs. response) to determine the EC50 and Emax values.

Expected Outcome: ACTH (1-39) will produce a robust, dose-dependent increase in cAMP,

yielding a potent EC50 value. ACTH (18-39) will produce no significant increase in cAMP above

baseline.

Protocol 3: In Vitro Insulin Secretion from Pancreatic
Islets
This assay directly tests the primary proposed function of CLIP.

Objective: To determine the effect of ACTH (18-39) on glucose-stimulated insulin secretion

(GSIS).

Methodology:

Islet Isolation: Isolate pancreatic islets from mice or rats using collagenase digestion followed

by density gradient centrifugation.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 9 / 12 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15600366?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Pre-incubation: Pre-incubate isolated islets in a low-glucose buffer (e.g., 2.8 mM glucose) for

1-2 hours to establish a basal secretion rate.

Stimulation: Transfer groups of islets to buffers containing:

Low glucose (2.8 mM) - Basal

High glucose (16.7 mM) - Stimulated

High glucose (16.7 mM) + varying concentrations of ACTH (18-39)

Incubation: Incubate at 37°C for 1 hour.

Supernatant Collection: Collect the supernatant from each well.

Insulin Quantification: Measure the concentration of insulin in the supernatant using a

commercial ELISA or radioimmunoassay kit.

Data Analysis: Compare the amount of insulin secreted in the high-glucose-plus-peptide

group to the high-glucose-only group.

Expected Outcome: ACTH (18-39) is expected to significantly potentiate insulin secretion in the

high-glucose condition compared to high glucose alone, while having little to no effect in the

low-glucose condition.

Conclusion and Future Directions
The differential processing of POMC into ACTH (1-39) and ACTH (18-39) is a prime example of

biological elegance, creating a system of action and counter-action from a single gene product.

While the steroidogenic role of full-length ACTH is well-established, the function of CLIP as a

metabolic modulator is an exciting and evolving field. Future research should focus on the

definitive identification of the CLIP receptor(s) on pancreatic β-cells and in the CNS. Elucidating

its signaling pathways could unveil novel therapeutic targets for metabolic disorders like type 2

diabetes, leveraging the body's endogenous mechanisms for glycemic control. Understanding

this dichotomy is not merely an academic exercise; it provides a deeper insight into the intricate

network of endocrine and metabolic regulation.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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